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Compound of Interest

Compound Name: Chalcogran

Cat. No.: B1201028 Get Quote

Essential Safety and Handling Guide: Chalcogran
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Chalcogran (CAS Number: 38401-84-2).[1] It is intended for

researchers, scientists, and drug development professionals to ensure the safe handling of this

chemical and to build a foundation of trust in laboratory safety practices.

Hazard and Safety Data
Chalcogran is a colorless liquid classified as a hazardous substance.[1] Adherence to strict

safety protocols is mandatory to prevent exposure and ensure a safe laboratory environment.
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Property Value Reference

Chemical Name
2-Ethyl-1,6-

dioxaspiro[4.4]nonane
[1]

CAS Number 38401-84-2 [1]

Appearance Colorless liquid [1]

GHS Hazard Statements H302: Harmful if swallowed [2]

H315: Causes skin irritation [2]

H319: Causes serious eye

irritation
[2]

H335: May cause respiratory

irritation
[2]

GHS Precautionary

Statements
P261: Avoid breathing vapors. [2]

P280: Wear protective

gloves/eye protection.
[2]

P301+P312: IF SWALLOWED:

Call a POISON CENTER.
[2]

P302+P352: IF ON SKIN:

Wash with plenty of soap and

water.

[2]

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water.

[2]

P501: Dispose of

contents/container to an

approved waste disposal plant.

[2]

Personal Protective Equipment (PPE)
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A comprehensive assessment of personal protective equipment is critical to mitigate the risks

associated with handling Chalcogran. The following PPE is mandatory.

PPE Category Specification Rationale

Hand Protection
Wear chemical-resistant

gloves (e.g., Nitrile).

To prevent skin contact and

irritation.[2]

Eye Protection
Use tightly fitting safety

goggles and a face shield.

To protect against splashes

that can cause serious eye

irritation.[2][3]

Body Protection

Wear a chemical-resistant lab

coat or apron over personal

clothing.

To protect against accidental

spills and contamination of

personal clothing.[4]

Respiratory Protection

Handle only in a well-ventilated

area or under a chemical fume

hood. If ventilation is

inadequate, use a NIOSH-

approved respirator.

To avoid inhalation of vapors

which may cause respiratory

irritation.[2][5]

Experimental Protocols: Safe Handling and Disposal
Workflow
The following section provides a step-by-step guide for the safe handling and disposal of

Chalcogran.

Pre-Handling Preparations
Risk Assessment: Before beginning any work, conduct a thorough risk assessment for the

planned experiment.

Fume Hood Verification: Ensure the chemical fume hood is functioning correctly.

PPE Inspection: Inspect all PPE for signs of damage or wear and replace as necessary.
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Spill Kit Accessibility: Confirm that a spill kit appropriate for volatile organic compounds is

readily accessible.

Handling Procedure
Transfer and Use: Conduct all transfers and manipulations of Chalcogran inside a certified

chemical fume hood to minimize inhalation exposure.

Avoid Contact: Use appropriate lab equipment (e.g., pipettes, syringes) to avoid direct

contact with the chemical.

Container Management: Keep containers of Chalcogran tightly sealed when not in use to

prevent the release of vapors.

Spill Management
Evacuate: In the event of a spill, evacuate non-essential personnel from the immediate area.

Ventilate: Ensure the area is well-ventilated.

Containment: For small spills, use an inert absorbent material (e.g., vermiculite, sand) to

contain the liquid.[4]

Cleanup: Carefully collect the absorbed material and contaminated items into a designated

hazardous waste container.[2]

Large Spills: For larger spills, evacuate the area and contact your institution's Environmental

Health and Safety (EHS) department immediately.[4]

Disposal Plan
Waste Segregation: All Chalcogran waste, including contaminated consumables (gloves,

pipette tips), must be segregated as hazardous chemical waste.[4]

Waste Collection:

Liquid Waste: Collect all liquid waste containing Chalcogran in a clearly labeled, sealed,

and compatible hazardous waste container.[2] Do not mix with other waste streams unless
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approved by your institution's EHS office.

Solid Waste: Place all contaminated solid waste into a designated, sealed, and clearly

labeled hazardous waste container.[6]

Storage: Store hazardous waste containers in a designated and secure satellite

accumulation area.

Final Disposal: Arrange for the disposal of the hazardous waste through your institution's

EHS office or a licensed hazardous waste disposal contractor.[2][6] Never dispose of

Chalcogran down the drain or in the regular trash.[6]

Workflow and Logic Diagrams
The following diagrams illustrate the key workflows for safely handling Chalcogran.
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Caption: Workflow for Safe Handling and Disposal of Chalcogran.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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